Cas no 123-18-2 (2,6,8-Trimethyl-4-nonanone)

2,6,8-Trimethyl-4-nonanone structure
2,6,8-Trimethyl-4-nonanone structure
Product Name:2,6,8-Trimethyl-4-nonanone
CAS No:123-18-2
MF:C12H24O
MW:184.318364143372
MDL:MFCD00048361
CID:81975
Update Time:2026-05-14

2,6,8-Trimethyl-4-nonanone Chemical and Physical Properties

Names and Identifiers

    • 2,6,8-Trimethyl-4-nonanone
    • 2,6,8-trimethylnonan-4-one
    • 2,4,8-trimethyl-4-nonanone
    • 2,4-HEXADIEN-1-OL
    • 2,6,8-Trimethyl-nonan-4-on
    • 2,6,8-trimethyl-nonan-4-one
    • 2,6,8-trimethylnonane-4-one
    • 4-NONANONE,2,6,8-TRIMETHYL
    • DSSTox_CID_6998
    • EINECS 204-607-3
    • Isobutyl heptyl ketone
    • rac.-2,6,8-Trimethylnonanon-(4)
    • 2,6,8-trimethyl-4-nonanon
    • 2,4,8-Trimethylnonan-6-one
    • 2,6,8-trimethylnonan-
    • ISO-BUTYL HEPTYL KETONE
    • 2,6,8-TRIMETHYL-4-NONONE
    • 4-nonanone,2,6,8-trimethyl-
    • MDL: MFCD00048361
    • Inchi: 1S/C12H24O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h9-11H,6-8H2,1-5H3
    • InChI Key: GFWVDQCGGDBTBS-UHFFFAOYSA-N
    • SMILES: CC(C)CC(C)CC(=O)CC(C)C

Computed Properties

  • Exact Mass: 184.18300
  • Monoisotopic Mass: 184.182715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless liquid with fruit flavor.
  • Density: 0.819
  • Melting Point: -75.15°C
  • Boiling Point: 219 ºC
  • Flash Point: 63 ºC
  • Refractive Index: 1.4233
  • Water Partition Coefficient: Soluble in alcohol and insoluble in water.
  • PSA: 17.07000
  • LogP: 3.67390
  • Solubility: Insoluble in water, miscible with alcohol / ether, etc

2,6,8-Trimethyl-4-nonanone Security Information

  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22; R36/37/38
  • TSCA:Yes

2,6,8-Trimethyl-4-nonanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB125378-10 g
2,6,8-Trimethyl-4-nonanone, 98%; .
123-18-2 98%
10 g
€98.00 2023-07-20
abcr
AB125378-10g
2,6,8-Trimethyl-4-nonanone, 98%; .
123-18-2 98%
10g
€98.00 2025-02-18

2,6,8-Trimethyl-4-nonanone Related Literature

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